Cas no 872856-68-3 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 872856-68-3
• MF: C₂₁H₁₇N₅O₃S
• MW: 419.456382513046
• CID: 5979802
• PubChem ID: 2653454
• Update Time: 2025-07-09

N-(2H-1,3-benzodioxol-5-yl)methyl-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
• Acetamide, N-(1,3-benzodioxol-5-ylmethyl)-2-[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio]-
• F1874-0069
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
• AKOS001276213
• 872856-68-3
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
• AB00686929-01
• Z16382960

• Inchi： 1S/C21H17N5O3S/c27-19(22-9-14-6-7-17-18(8-14)29-13-28-17)11-30-21-16-10-25-26(20(16)23-12-24-21)15-4-2-1-3-5-15/h1-8,10,12H,9,11,13H2,(H,22,27)
• InChI Key： MOMXVPMAPIOEPV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CSC1N=CN=C2N(C3=CC=CC=C3)N=CC2=1

Computed Properties

• Exact Mass: 419.10521059g/mol
• Monoisotopic Mass: 419.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 640.2±55.0 °C(Predicted)
• pka: 13.46±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide

CAS No 872856-68-3: A Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)methyl-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide

The compound with CAS No 872856-68-3, named N-(2H-1,3-benzodioxol-5-yl)methyl-2-{[1-(phenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yllsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxole moiety, a pyrazolo[3,4-d]pyrimidine ring system, and an acetamide group. The integration of these structural elements contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The benzodioxole group is known for its antioxidant properties, while the pyrazolo[3,4-d]pyrimidine system is often associated with anti-inflammatory and anticancer activities. The sulfur atom in the sulfanyl group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

One of the most intriguing aspects of CAS No 872856-68-3 is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. Preliminary research indicates that this compound may selectively inhibit certain kinases, offering a novel approach to treating these conditions.

In addition to its therapeutic potential, CAS No 872856-68-3 has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its ability to act as a semiconductor material, which could lead to advancements in flexible electronics and solar cells.

The synthesis of CAS No 872856-68_3 involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzodioxole ring through oxidative coupling and the construction of the pyrazolo[3,4-d]pyrimidine system via cyclization reactions. These steps highlight the complexity of synthesizing such molecules and underscore the importance of advanced synthetic techniques in modern organic chemistry.

From an environmental perspective, understanding the degradation pathways of CAS No 872856_68_3 is crucial for assessing its potential impact on ecosystems. Studies suggest that the molecule undergoes hydrolysis under specific conditions, which could influence its persistence in the environment. Further research is needed to evaluate its biodegradability and ecotoxicity.

In conclusion, CAS No 872856_68_3 represents a fascinating example of how complex molecular architectures can lead to innovative applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool in drug discovery and materials science. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial fields.